Cas no 2248276-72-2 (8-Bromoquinoxaline-6-carbaldehyde)

• Product Name: 8-Bromoquinoxaline-6-carbaldehyde
• CAS No: 2248276-72-2
• MF: C₉H₅BrN₂O
• MW: 237.052800893784
• CID: 5976433
• PubChem ID: 137940024
• Update Time: 2025-06-13

8-Bromoquinoxaline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2248276-72-2
• 8-Bromoquinoxaline-6-carbaldehyde
• EN300-6508220

• Inchi： 1S/C9H5BrN2O/c10-7-3-6(5-13)4-8-9(7)12-2-1-11-8/h1-5H
• InChI Key： GPYQUUQXDLBUHM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC2C1=NC=CN=2

Computed Properties

• Exact Mass: 235.95853g/mol
• Monoisotopic Mass: 235.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.8Ų

Additional information on 8-Bromoquinoxaline-6-carbaldehyde

Comprehensive Overview of 8-Bromoquinoxaline-6-carbaldehyde (CAS No. 2248276-72-2): Properties, Applications, and Research Insights

8-Bromoquinoxaline-6-carbaldehyde (CAS No. 2248276-72-2) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This brominated quinoxaline derivative features a reactive aldehyde group at the 6-position and a bromine substituent at the 8-position, making it a versatile building block for synthesizing complex molecules. Its molecular formula C₉H₅BrN₂O and molecular weight of 237.06 g/mol position it as a critical intermediate in medicinal chemistry, particularly in the development of kinase inhibitors and fluorescent probes.

Recent studies highlight the growing demand for 8-Bromoquinoxaline-6-carbaldehyde in drug discovery pipelines, especially for targeting cancer therapeutics and neurodegenerative diseases. Researchers frequently search for "quinoxaline aldehyde synthesis" or "CAS 2248276-72-2 supplier," reflecting its commercial and academic relevance. The compound’s unique electronic properties also make it valuable in organic electronics, such as OLEDs and photovoltaic materials, aligning with the global push for sustainable technologies.

From a synthetic perspective, 8-Bromoquinoxaline-6-carbaldehyde serves as a precursor for Schiff base ligands and metal-organic frameworks (MOFs), addressing trending topics like "green chemistry catalysts" and "materials for carbon capture." Its crystallographic data (often queried as "quinoxaline derivative XRD patterns") reveals planar geometry, facilitating π-π stacking interactions—a key feature for designing conductive polymers. Analytical techniques like HPLC purity analysis and NMR characterization are commonly employed to ensure quality, as emphasized in peer-reviewed journals.

Environmental and safety considerations are paramount in handling 8-Bromoquinoxaline-6-carbaldehyde. While not classified as hazardous, proper storage under inert conditions (e.g., argon) is recommended due to its aldehyde reactivity. This aligns with industry searches for "stable quinoxaline derivatives" and "handling air-sensitive compounds." Furthermore, its role in bioconjugation chemistry—often explored for antibody-drug conjugates (ADCs)—resonates with advancements in targeted cancer therapies, a hotspot in biomedical research.

In summary, 8-Bromoquinoxaline-6-carbaldehyde (CAS No. 2248276-72-2) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its structural modularity and functional groups cater to evolving scientific needs, making it a staple in R&D laboratories worldwide. As interest grows in "quinoxaline-based drug design" and "sustainable material innovation," this compound remains at the forefront of cutting-edge applications.